Cas no 2807470-58-0 (1-(2-Bromo-3-fluoropyridin-4-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Bromo-3-fluoropyridin-4-yl)-2,2,2-trifluoroethanone
• CAS No: 2807470-58-0
• MF: C₇H₂BrF₄NO
• MW: 271.994494915009
• CID: 6795865
• PubChem ID: 164894784
• Update Time: 2024-09-13

1-(2-Bromo-3-fluoropyridin-4-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2807470-58-0
• 1-(2-Bromo-3-fluoropyridin-4-yl)-2,2,2-trifluoroethanone
• MFCD34762144

• Inchi： 1S/C7H2BrF4NO/c8-6-4(9)3(1-2-13-6)5(14)7(10,11)12/h1-2H
• InChI Key： IMQSRGYNBBYIFJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)C(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 270.92559g/mol
• Monoisotopic Mass: 270.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų